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This technical guide provides a comprehensive overview of the utilization of Xenon-134 in

fundamental physics research, with a primary focus on the search for neutrinoless double beta

decay. The content herein is intended for researchers, scientists, and professionals in drug

development with an interest in advanced nuclear physics applications and detector

technologies.

Introduction: The Significance of Xenon-134 in
Fundamental Physics
Xenon-134, a stable isotope of xenon with a natural abundance of approximately 10.4%, has

emerged as a crucial element in the quest for physics beyond the Standard Model.[1] Its

primary application lies in the search for neutrinoless double beta decay (0νββ), a hypothetical

radioactive decay process that, if observed, would confirm the Majorana nature of neutrinos—

meaning neutrinos are their own antiparticles. Such a discovery would have profound

implications for our understanding of matter, anti-matter asymmetry in the universe, and the

absolute neutrino mass scale.

While much of the focus in xenon-based double beta decay experiments has been on the

isotope Xenon-136, the presence of Xenon-134 in both natural and enriched xenon detectors

provides a unique opportunity to search for this rare decay in a different isotope, offering a

complementary approach to this fundamental inquiry.[2][3] Additionally, xenon's properties as a
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dense, high-Z material make it an excellent medium for particle detection, leading to its use in

large-scale dark matter direct detection experiments.[4]

Properties and Decay Characteristics of Xenon-134
A thorough understanding of the nuclear properties of Xenon-134 is essential for interpreting

experimental results. Key parameters are summarized in the table below.

Property Value

Natural Abundance 10.436%[1]

Atomic Mass 133.9053945 u[1]

Protons (Z) 54[1]

Neutrons (N) 80[1]

Spin/Parity 0+[5]

Double Beta Decay Q-value (to 134Ba ground

state)
825.8 ± 0.9 keV[2][6]

The Search for Neutrinoless Double Beta Decay with
Xenon-134
The primary motivation for using Xenon-134 in fundamental physics research is the search for

neutrinoless double beta decay. This process, if it occurs, would be a clear sign of lepton

number violation.

Theoretical Framework
Neutrinoless double beta decay is a process where two neutrons in a nucleus simultaneously

decay into two protons and two electrons, without the emission of the two antineutrinos that are

present in the Standard Model-allowed two-neutrino double beta decay (2νββ). The decay rate

of 0νββ is directly related to the effective Majorana neutrino mass.

Experimental Signatures
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The key signature of a 0νββ decay event is a monoenergetic peak in the sum energy spectrum

of the two emitted electrons, located at the Q-value of the decay. For Xenon-134, this peak

would be expected at 825.8 keV.[2][6] This is distinct from the continuous energy spectrum of

the 2νββ decay.

Experimental Results
Two leading experiments, EXO-200 and PandaX-4T, have conducted searches for the double

beta decay of Xenon-134. The table below summarizes the most recent lower limits on the

half-life for both the two-neutrino and neutrinoless decay modes.

Experiment Decay Mode
Half-life Lower
Limit (90% C.L.)

Exposure

EXO-200 2νββ > 8.7 x 1020 yr[7][8] 29.6 kg·yr[7][8]

0νββ > 1.1 x 1023 yr[7][8] 29.6 kg·yr[7][8]

PandaX-4T 2νββ
> 2.8 x 1022 yr[3][6][9]

[10]

656 kg natural xenon,

94.9-day exposure[3]

[6][9][10]

0νββ
> 3.0 x 1023 yr[3][6][9]

[10]

656 kg natural xenon,

94.9-day exposure[3]

[6][9][10]

Experimental Protocols
The search for rare events like neutrinoless double beta decay requires detectors with

extremely low background radiation and excellent energy resolution. Liquid xenon Time

Projection Chambers (TPCs) are the leading technology in this field.

Detector Design: The Time Projection Chamber
Both EXO-200 and PandaX-4T utilize liquid xenon TPCs. In these detectors, a particle

interaction in the liquid xenon produces both a prompt scintillation light signal (S1) and

ionization electrons. The electrons drift under a uniform electric field towards the top of the

detector where they are extracted into a gas phase, producing a secondary, larger scintillation
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signal (S2). The time difference between the S1 and S2 signals provides the vertical position of

the interaction, while the S2 signal distribution across an array of photosensors gives the

horizontal position. This 3D position reconstruction allows for the fiducialization of the detector

volume, effectively using the outer layer of xenon to shield the inner, more sensitive region from

external backgrounds.

Xenon Purification
To achieve the necessary electron drift lengths and light collection efficiency, the liquid xenon

must be continuously purified to remove electronegative impurities. This is typically done by

circulating the xenon through heated zirconium getters.

Background Reduction
Minimizing background radiation is paramount. This is achieved through a multi-pronged

approach:

Material Selection: All detector components are carefully selected for their low intrinsic

radioactivity.

Underground Location: The experiments are located deep underground to shield them from

cosmic rays.

Active Shielding: The outer layer of liquid xenon in the TPC acts as a self-shield.

Passive Shielding: The detector is enclosed in layers of passive shielding materials, such as

lead and copper, to block external gamma rays and neutrons.

Radon Mitigation: Radon, a radioactive noble gas, is a significant background source. Efforts

are made to minimize radon emanation from detector materials and to remove it from the air

surrounding the detector.

Data Analysis for Xenon-134
The analysis of data to search for the double beta decay of Xenon-134 involves several key

steps:
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Event Reconstruction: The energy and position of each event are reconstructed from the S1

and S2 signals.

Fiducial Volume Selection: Only events occurring within the well-shielded inner volume of the

detector are selected.

Single-Site vs. Multi-Site Discrimination: Double beta decay events are expected to be

single-site energy depositions, while many background events (like Compton scattering of

gamma rays) are multi-site. This provides a powerful tool for background rejection.

Energy Spectrum Fitting: The energy spectrum of the selected events is fitted with a model

that includes the expected signal shapes for 2νββ and 0νββ decays of Xenon-134, as well

as the contributions from various background sources.

Xenon-134 in Dark Matter Searches
Large-scale liquid xenon detectors are also at the forefront of the search for Weakly Interacting

Massive Particles (WIMPs), a leading dark matter candidate. While these experiments do not

specifically target Xenon-134, it is a natural component of the xenon used.

The primary advantages of xenon for dark matter detection are its high atomic mass, which

provides a large target for WIMP interactions, and its excellent self-shielding properties.[4] The

presence of isotopes with non-zero nuclear spin, such as Xenon-129 and Xenon-131, also

makes these detectors sensitive to spin-dependent WIMP interactions.[11] Xenon-134, having

a spin of 0, does not contribute to spin-dependent searches. Its role in spin-independent

searches is that of a target nucleus within the natural xenon.

Visualizations
Neutrinoless Double Beta Decay of Xenon-134
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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